molecular formula C7H4Cl2N2O4 B3181027 2,3-Dichloro-4-methyl-1,5-dinitrobenzene CAS No. 51676-75-6

2,3-Dichloro-4-methyl-1,5-dinitrobenzene

Cat. No. B3181027
CAS RN: 51676-75-6
M. Wt: 251.02 g/mol
InChI Key: SYLUYXLDZLJZTA-UHFFFAOYSA-N
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Description

2,3-Dichloro-4-methyl-1,5-dinitrobenzene (DCMDNB) is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 266.07 g/mol. DCMDNB is a derivative of dinitrophenol and is commonly referred to as "Sanger's reagent" after its discoverer, Frederick Sanger.

Scientific Research Applications

Chemical Reactions and Synthesis

  • 1,2-Dichloro-4,5-dinitrobenzene (DCDNB) reacts with primary and secondary amines to produce monosubstituted nitro products. This reaction is useful in organic synthesis (Menezes et al., 2007).
  • Synthesis of substituted 1-nitrophenothiazines involves condensation of 3-chloro or methyl-2-aminobenzenethiol with o-halonitrobenzenes like 1,4-dichloro-2,6-dinitrobenzene (Gupta et al., 1980).
  • 1,3-Dinitrobenzene and its derivatives can be aminated to produce mono- and bis(methylamino)-substituted compounds (Woźniak et al., 2010).

Spectroscopic Studies

  • Studies on the dipole moments and Molar Kerr constants of dinitrobenzenes provide insight into the molecular configurations and interactions of these compounds (Calderbank et al., 1968).

Materials Science

  • The charge localization of dinitrobenzene radical anions has been studied using spectroscopy, contributing to the understanding of electronic properties in materials science (Telo et al., 2011).

Environmental Analysis

  • A method for determining trace amounts of m-dinitrobenzene in environmental water samples has been developed, highlighting the environmental monitoring aspect (Qin, 2001).

Corrosion Inhibition

  • 2-Aminobenzene-1,3-dicarbonitriles have been investigated as green corrosion inhibitors for metals, showcasing the application in corrosion science (Verma et al., 2015).

properties

IUPAC Name

2,3-dichloro-4-methyl-1,5-dinitrobenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4Cl2N2O4/c1-3-4(10(12)13)2-5(11(14)15)7(9)6(3)8/h2H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SYLUYXLDZLJZTA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4Cl2N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801260017
Record name Benzene, 2,3-dichloro-4-methyl-1,5-dinitro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801260017
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

251.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

51676-75-6
Record name Benzene, 2,3-dichloro-4-methyl-1,5-dinitro-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=51676-75-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzene, 2,3-dichloro-4-methyl-1,5-dinitro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801260017
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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